Nickel/briphos-catalyzed transamidation of unactivated tertiary amides†
Organic & Biomolecular Chemistry Pub Date: 2020-07-10 DOI: 10.1039/D0OB01271H
Abstract
The transamidation of tertiary amides was achieved via nickel catalysis in combination with briphos ligands. N-Methyl-N-phenylbenzamide derivatives reacted with primary amines in the presence of NiCl2/briphos L4 to provide the transamidated products in moderate to good yields. Primary aromatic amines delivered higher product yields than aliphatic amines.
Recommended Literature
- [1] Liquid-phase oxidation of alkanes with molecular oxygen catalyzed by high valent iron-based perovskite†
- [2] Electrogenerated chemiluminescence of the lithium salts of 8-hydroxyquinoline and 2-methyl-8-hydroxyquinoline†
- [3] Facile oxidation of a carbaporphyrin at the internal carbon atom: synthesis of novel benzo[18]annulene ketals†
- [4] An electrochemically stable Ag@Au–Co core–shell nanowire network-based transparent conductor for flexible self-powered Zn-based electrochromic smart devices†
- [5] Recording force events of single quantum-dot endocytosis†
- [6] Structural transformations in zopiclone
- [7] Contents list
- [8] Layer-structured coordination polymers based on 5-(1H-tetrazol-5-yl)isophthalic acid: structure, sensitization of lanthanide(iii) cations and small-molecule sensing†
- [9] Hierarchical structural silica-fiber-woven/mullite-whisker material prepared by surface etching and gas-phase reaction†
- [10] Front cover
Journal Nameļ¼Organic & Biomolecular Chemistry
Research Products
-
CAS no.: 169555-93-5
-
CAS no.: 176088-59-8
-
CAS no.: 107016-79-5
-
CAS no.: 1310-45-8
-
CAS no.: 170230-88-3
-
CAS no.: 16817-43-9
